(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide
(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide
Brand Name:
Vulcanchem
CAS No.:
69618-95-7
VCID:
VC20893001
InChI:
InChI=1S/C9H11N3O3.HI/c1-11-4-6-3-7(8(13)15-2)10-9(14)12(6)5-11;/h4-5,7H,3H2,1-2H3;1H/t7-;/m0./s1
SMILES:
C[N+]1=CN2C(=C1)CC(NC2=O)C(=O)OC.[I-]
Molecular Formula:
C9H12IN3O3
Molecular Weight:
337.11 g/mol
(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide
CAS No.: 69618-95-7
Cat. No.: VC20893001
Molecular Formula: C9H12IN3O3
Molecular Weight: 337.11 g/mol
* For research use only. Not for human or veterinary use.
![(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide - 69618-95-7](/images/no_structure.jpg)
Specification
| CAS No. | 69618-95-7 |
|---|---|
| Molecular Formula | C9H12IN3O3 |
| Molecular Weight | 337.11 g/mol |
| IUPAC Name | methyl (7S)-2-methyl-5-oxo-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-7-carboxylate;iodide |
| Standard InChI | InChI=1S/C9H11N3O3.HI/c1-11-4-6-3-7(8(13)15-2)10-9(14)12(6)5-11;/h4-5,7H,3H2,1-2H3;1H/t7-;/m0./s1 |
| Standard InChI Key | XDIIVPQFFBICMM-FJXQXJEOSA-N |
| Isomeric SMILES | C[N+]1=CN2C(=C1)C[C@H](NC2=O)C(=O)OC.[I-] |
| SMILES | C[N+]1=CN2C(=C1)CC(NC2=O)C(=O)OC.[I-] |
| Canonical SMILES | C[N+]1=CN2C(=C1)CC(NC2=O)C(=O)OC.[I-] |
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